Cas no 90537-59-0 (5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole)

• Product Name: 5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole
• CAS No: 90537-59-0
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• MDL: MFCD13811207
• CID: 3213860
• PubChem ID: 13714259
• Update Time: 2025-05-20

5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE, 5-CHLORO-3-METHYL-1-PHENYL-
• 5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole
• EN300-8093419
• 5-CHLORO-3-METHYL-1-PHENYL-1,2,4-TRIAZOLE
• AKOS002658129
• SCHEMBL10374334
• 90537-59-0
• 102-112-6

• MDL： MFCD13811207
• Inchi： 1S/C9H8ClN3/c1-7-11-9(10)13(12-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： ZQDRIKMBXZAZGH-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 193.0406750Da
• Monoisotopic Mass: 193.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole

Introduction to 5-Chloro-3-Methyl-1-Phenyl-1H-1,2,4-Triazole (CAS No. 90537-59-0)

5-Chloro-3-methyl-1-phenyl-1H-1,2,4-triazole, with the CAS number 90537-59-0, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure and diverse applications, ranging from synthetic intermediates to potential therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole.

Chemical Properties and Structure

5-Chloro-3-methyl-1-phenyl-1H-1,2,4-triazole is a heterocyclic compound with the molecular formula C₉H₈ClN₃. The molecule consists of a 1,2,4-triazole ring substituted with a chlorine atom at the 5-position, a methyl group at the 3-position, and a phenyl group at the 1-position. The presence of these functional groups imparts unique chemical properties to the compound. The triazole ring is known for its stability and reactivity in various chemical reactions, making it a valuable building block in organic synthesis. The chlorine and methyl groups enhance the compound's lipophilicity and electronic properties, which are crucial for its biological activities.

Synthesis Methods

The synthesis of 5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole can be achieved through several routes. One common method involves the reaction of phenylhydrazine with an appropriate nitrile or amide in the presence of a chlorinating agent. For example, the reaction of phenylhydrazine with acetonitrile and chloramine can yield the desired product. Another approach involves the cyclocondensation of phenylhydrazine with a suitable aldehyde or ketone followed by chlorination. These synthetic methods provide flexible pathways for the preparation of 5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole, allowing for variations in substituents and reaction conditions to optimize yield and purity.

Biological Activities

5-Chloro-3-methyl-1-phenyl-1H-1,2,4-triazole has been investigated for its potential biological activities in various studies. One notable area of research is its antimicrobial properties. Studies have shown that this compound exhibits significant activity against a range of bacteria and fungi. The triazole ring is known to disrupt microbial cell walls and inhibit essential enzymes involved in microbial metabolism. Additionally, the presence of the chlorine and methyl groups enhances its lipophilicity, facilitating better cellular uptake and distribution.

Beyond antimicrobial activity, 5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole has also been explored for its potential as an antiviral agent. Recent research has demonstrated that this compound can inhibit viral replication by interfering with viral enzymes or host cell receptors. This makes it a promising candidate for further development as an antiviral drug.

Clinical Applications and Research Advancements

The potential clinical applications of 5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole are being actively investigated in preclinical studies. One area of focus is its use as an antimicrobial agent in treating infections caused by drug-resistant bacteria. The increasing prevalence of antibiotic-resistant pathogens has created an urgent need for new therapeutic options. Preliminary studies have shown that this compound can effectively combat multidrug-resistant strains of bacteria such as MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococcus).

In addition to its antimicrobial properties, recent research has also explored the potential of 5-chloro-3-methyl-1-phenyl-1H-1,2,4-triazole as an anticancer agent. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/AKT pathway in breast cancer cells, leading to reduced tumor growth and metastasis.

Safety Considerations and Future Directions

The safety profile of 5-chloro-3-methyl-1--phenyl--H--triazole is an important consideration for its potential clinical applications. Preclinical toxicity studies have generally shown that this compound is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 5-chloro--methyl--phenyl--H--triazole (CAS No. 90537--) is a promising compound with diverse applications in chemistry and pharmaceuticals. Its unique chemical structure and biological activities make it a valuable candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover new insights into its mechanisms of action and potential clinical uses.